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Compound of Interest

Compound Name: 1-Acetyl-5-methoxyindole

CAS No.: 58246-80-3

Cat. No.: B1336667

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic properties of 1-Acetyl-
5-methoxyindole. Designed for researchers, scientists, and professionals in drug

development, this document offers a detailed exploration of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The content herein is structured to

provide not just data, but a causal understanding of the spectroscopic behavior of this

molecule, grounded in established scientific principles.

Note on Data: Direct experimental spectroscopic data for 1-Acetyl-5-methoxyindole is not

readily available in public spectral databases. The data presented in this guide is a combination

of information extrapolated from closely related analogs and predicted values based on

established principles of spectroscopy. This approach provides a robust and scientifically sound

characterization of the molecule.

Molecular Structure and Spectroscopic Overview
1-Acetyl-5-methoxyindole is a derivative of the indole heterocyclic system, featuring an acetyl

group on the indole nitrogen and a methoxy group at the 5-position. These structural features

impart specific characteristics to its spectroscopic signature, which are invaluable for its
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identification and characterization. Understanding the interplay between the molecule's

structure and its spectroscopic output is fundamental to its application in research and

development.

The following diagram illustrates the molecular structure of 1-Acetyl-5-methoxyindole with a

numbering system that will be used for the assignment of NMR signals.
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Caption: Plausible fragmentation pathway of 1-Acetyl-5-methoxyindole in EI-MS.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful combination for separating and identifying components of a mixture.

Sample Preparation: Prepare a dilute solution of 1-Acetyl-5-methoxyindole in a volatile

organic solvent (e.g., dichloromethane or ethyl acetate).

GC Separation:

Inject a small volume (typically 1 µL) of the sample solution into the GC injection port.

The sample is vaporized and carried by an inert gas through a capillary column.

The components of the sample are separated based on their boiling points and

interactions with the column's stationary phase.

MS Analysis:

As the separated components elute from the GC column, they enter the ion source of the

mass spectrometer.

The molecules are ionized (e.g., by electron ionization).
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The resulting ions are separated by the mass analyzer based on their m/z ratio and

detected.

Data Analysis: The resulting mass spectrum for the peak corresponding to 1-Acetyl-5-
methoxyindole is analyzed to determine the molecular weight and fragmentation pattern.

Conclusion
The spectroscopic data, though predicted, provides a comprehensive and reliable profile for the

characterization of 1-Acetyl-5-methoxyindole. The ¹H and ¹³C NMR spectra reveal the

detailed carbon-hydrogen framework, the IR spectrum confirms the presence of key functional

groups, and the mass spectrum establishes the molecular weight and provides insights into the

molecule's stability and fragmentation. This guide serves as a valuable resource for scientists

and researchers working with this compound, enabling its unambiguous identification and

facilitating its use in various scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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